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Compound of Interest

Compound Name: 3-Cyanopropyltriethoxysilane

Cat. No.: B086997 Get Quote

Essential protocols for the safe handling, storage, and disposal of 3-
Cyanopropyltriethoxysilane are critical for ensuring laboratory safety and procedural

consistency. This guide provides immediate, step-by-step instructions for researchers,

scientists, and professionals in drug development to minimize risks and manage this chemical

effectively.

Immediate Safety and Hazard Information
3-Cyanopropyltriethoxysilane is a combustible liquid that can cause skin and serious eye

irritation.[1][2][3] Adherence to proper personal protective equipment (PPE) protocols and

handling procedures is mandatory to prevent exposure and ensure a safe laboratory

environment.

Hazard Classification:

Hazard Statement GHS Classification

Combustible liquid Flammable liquids Category 4[1]

Causes skin irritation Skin corrosion/irritation Category 2[1]

Causes serious eye irritation
Serious eye damage/eye irritation Category 2[1]

[2]
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Personal Protective Equipment (PPE)
The following PPE is required when handling 3-Cyanopropyltriethoxysilane. Always inspect

PPE for integrity before use.

Body Part Protection Specification

Hands Chemical-resistant gloves Neoprene or nitrile rubber[1]

Eyes Safety goggles or face shield

Must be worn at all times;

contact lenses should not be

worn[1]

Skin Protective clothing

Lab coat, long pants, and

closed-toe shoes. Consider a

disposable Tyvek suit for full

body coverage[1][4]

Respiratory Respirator

NIOSH-certified combination

organic vapor - amine gas

(brown cartridge) respirator

may be required, especially in

poorly ventilated areas[1]

Step-by-Step Handling and Disposal Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5]

Store away from incompatible materials such as moisture and water, as it can react to

liberate methanol.[1]

2. Handling and Use:
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Work in a well-ventilated area, preferably in a chemical fume hood.[1][6]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Avoid contact with skin and eyes.[6] Do not breathe vapor or mist.[1]

Wash hands thoroughly with mild soap and water after handling and before eating, drinking,

or smoking.[1]

3. Spill Management:

In case of a spill, evacuate unnecessary personnel from the area.[1]

Remove all sources of ignition.[1][6]

Contain the spill using dikes or absorbents to prevent it from entering sewers or streams.[1]

Clean up the spill using an absorbent material and collect it in a suitable, closed container for

disposal.[1][6]

Ensure the cleanup crew is equipped with the proper PPE.[1]

4. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water.[1] If skin irritation occurs, seek

medical advice.[1]

If in eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.

[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[7] Seek

medical advice if you feel unwell.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[6]
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5. Disposal:

Dispose of waste in a licensed waste disposal facility in accordance with local, state, and

federal regulations.[1]

Do not dispose of waste into the sewer system.[1]

The material may be incinerated in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Contaminated packaging should be disposed of as the unused product.[5]

Experimental Workflow for Handling 3-
Cyanopropyltriethoxysilane
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Caption: This diagram outlines the standard operating procedure for safely handling 3-
Cyanopropyltriethoxysilane, from preparation to disposal, including emergency responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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